Cas no 515-84-4 (ethyl 2,2,2-trichloroacetate)
ethyl 2,2,2-trichloroacetate structure
ethyl 2,2,2-trichloroacetate Properties
Names and Identifiers
-
- Ethyl 2,2,2-trichloroacetate
- RARECHEM AL BI 1451
- TRICHLOROACETATE ETHYL ESTER
- TRICHLOROACETIC ACID ETHYL ESTER
- Acetic acid, 2,2,2-trichloroethyl ester
- Acetic acid, ester with trichloroethanol
- ethanoicacid,trichloro-,ethylester
- ethyltrichloracetate
- trichloro-aceticaciethylester
- Trichloroethyl acetate
- ETHYL TRICHLOROACETATE PESTANAL, 250 MG
- Acetic acid, trichloro-, ethyl ester
- Ethyltrichloracetat
- ETHYL TRICHLOROACETATE , STABILIZED WITH EPOXY RESIN
- ETHYL TRICHLOROACETATE, STABILSED WITH EPOXY RESIN
- Ethyl trichloroacetate
- Ethyl nicotinate
- Aceticacid, trichloro-, ethyl ester (6CI,8CI,9CI)
- NSC 8829
- BR8FKN5Z55
- Acetic acid, 2,2,2-trichloro-, ethyl ester
- SJMLNDPIJZBEKY-UHFFFAOYSA-N
- C4H5Cl3O2
- Ethyl trichloroacetate, 97%
- ethyl-2,2,2-trichloroacetate
- NSC8829
- STL45371
- 2,2,2-trichloroacetic acid ethyl ester
- P16690
- CS-0049521
- InChI=1/C4H5Cl3O2/c1-2-9-3(8)4(5,6)7/h2H2,1H
- Acetic acid,2,2-trichloroethyl ester
- EN300-19220
- UNII-BR8FKN5Z55
- EC 208-212-7
- T1504
- AS-53570
- Trichloro-acetic acid ethyl ester
- TRICHLOROACETIC ACID ETHYL ESTER [MI]
- J-802213
- DTXSID9060158
- SY049287
- MFCD00000795
- NSC-8829
- Ethyl trichloroacetate, purum, >=96.5% (GC)
- 515-84-4
- SB40694
- AI3-28577
- AKOS009028882
- FT-0625797
- EINECS 208-212-7
- NS00009643
- A828670
- Q27274835
- SCHEMBL56546
- DTXCID9041029
- STL453718
- DB-051994
- +Expand
-
- MFCD00000795
- SJMLNDPIJZBEKY-UHFFFAOYSA-N
- 1S/C4H5Cl3O2/c1-2-9-3(8)4(5,6)7/h2H2,1H3
- ClC(C(=O)OC([H])([H])C([H])([H])[H])(Cl)Cl
Computed Properties
- 189.93600
- 0
- 2
- 2
- 189.936
- 9
- 107
- 0
- 0
- 0
- 0
- 0
- 1
- 2.4
- nothing
- 0
- 26.3
Experimental Properties
- 1.91970
- 26.30000
- 9627
- n20/D 1.453(lit.)
- Insoluble
- 167°C
- Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- alcohol: miscible(lit.)
- colorless liquid
- Insoluble in water
- Sensitive to air
- 1.378 g/mL at 25 °C(lit.)
ethyl 2,2,2-trichloroacetate Security Information
- GHS07
- 1
- 6.1
- S26-S37/39
- I; II; III
- I; II; III
- R36/37/38
- 6.1
- Xn
- 2810
- H302,H315,H319,H335
- P261,P305+P351+P338
- warning
- Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
- 22-36/37/38
- Warning
ethyl 2,2,2-trichloroacetate Customs Data
- 2915400090
-
China Customs Code:
2915400090Overview:
2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2915400090 mono-, di- or trichloroacetic acids, their salts and esters
ethyl 2,2,2-trichloroacetate Price
ethyl 2,2,2-trichloroacetate Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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Shanghai Aladdin Biochemical Technology Co., Ltd
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TCI (Shanghai) Development Co., Ltd.
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ethyl 2,2,2-trichloroacetate Related Literature
-
1. Taft σ* constants, particularly for halogen-substituted alkyl groups, and their utility in mechanistic studiesLiisa T. Kanerva,Erkki K. Euranto J. Chem. Soc. Perkin Trans. 2 1987 441
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2. PbCl2/Ga bimetal redox system-mediated carbon–carbon bond formation reactions between carbonyl compounds and ethyl trichloroacetate and iodoacetonitrileXiao-Lin Zhang,Ying Han,Wen-Tian Tao,Yao-Zeng Huang J. Chem. Soc. Perkin Trans. 1 1995 189
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3. 938. The insertion of dichlorocarbene in ethersJ. C. Anderson,D. G. Lindsay,C. B. Reese J. Chem. Soc. 1964 4874
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4. Vibrational relaxation of the ν(CO) mode of ethyl trichloroacetate in solutionRaquel Navarro,Antonio Hernanz,Ioan Bratu J. Chem. Soc. Faraday Trans. 1994 90 2325
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5. Intermediates in the reaction path for the unsymmetrically acid-catalysed hydrolysis of carboxylic esters with electronegative substituentsLiisa T. Kanerva,Erkki K. Euranto J. Chem. Soc. Perkin Trans. 2 1986 721
-
6. Vibrational relaxation of the ν(CO) mode of ethyl trichloroacetate in solutionRaquel Navarro,Antonio Hernanz,Ioan Bratu J. Chem. Soc. Faraday Trans. 1994 90 2325
-
7. Redox reactions between halides and reducing metal complexes in non-aqueous solution. Part 1.—Derivatives of tetrakis(triphenyl phosphite)nickel(0)Clement H. Bamford,Izumi Sakamoto J. Chem. Soc. Faraday Trans. 1 1974 70 330
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Ruiyao Wu,Zhen Niu,Zhu Xia,Jianyun He,Chenxi Bai Dalton Trans. 2023 52 8636
-
9. Synthesis of 3,4-bridged indoles by photocyclisation reactions. Part 2. Photocyclisation of halogenoacetyl tryptophol derivatives and α-chloro indol-3-ylalkanoate estersAnthony L. Beck,Mark Mascal,Christopher J. Moody,William J. Coates J. Chem. Soc. Perkin Trans. 1 1992 813
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Georg Schmeer,Peter Sturm Phys. Chem. Chem. Phys. 1999 1 1025
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
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